Cas no 22649-24-7 (4,6,7-Trihydroxycoumarin)
4,6,7-Trihydroxycoumarin structure
Product Name:4,6,7-Trihydroxycoumarin
CAS No:22649-24-7
MF:C9H6O5
MW:194.140943050385
CID:1411332
PubChem ID:86597497
Update Time:2025-04-20
4,6,7-Trihydroxycoumarin Chemical and Physical Properties
Names and Identifiers
-
- 4,6,7-Trihydroxycoumarin
- 2H-1-Benzopyran-2-one, 4,6,7-trihydroxy-
- 4,6,7-trihydroxychromen-2-one
- 4,6,7-trihydroxy-2H-chromen-2-one
- 22649-24-7
- SCHEMBL6365673
- FNYQCLTWIHHCQV-UHFFFAOYSA-N
- 4,6,7-trihydroxy-coumarin
- 4?6?7-Trihydroxycoumarin
- CHEBI:183632
-
- Inchi： 1S/C9H6O5/c10-5-3-9(13)14-8-2-7(12)6(11)1-4(5)8/h1-3,10-12H
- InChI Key： FNYQCLTWIHHCQV-UHFFFAOYSA-N
- SMILES： O1C(C=C(C2C=C(C(=CC1=2)O)O)O)=O
Computed Properties
- Exact Mass: 194.02148
- Monoisotopic Mass: 194.02152329g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 87Ų
Experimental Properties
- PSA: 86.99
4,6,7-Trihydroxycoumarin Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
22649-24-7 (4,6,7-Trihydroxycoumarin) Related Products
- 18692-77-8(4-Hydroxy-7-methylcoumarin)
- 1983-81-9(2H-1-Benzopyran-2-one,4,7-dihydroxy-)
- 55004-81-4(2H-1-Benzopyran-2-one, 7-ethoxy-4-hydroxy-)
- 55004-75-6(2H-1-Benzopyran-2-one, 4-hydroxy-7,8-dimethyl-)
- 13252-84-1(4-Hydroxy-6-methoxy-2H-chromen-2-one)
- 314041-52-6(2H-1-Benzopyran-2-one,4-hydroxy-6,7-dimethyl-, hydrate (1:1))
- 17575-26-7(4,5,7-Trihydroxy-2H-chromen-2-one)
- 17575-15-4(4-Hydroxy-7-methoxycoumarin)
- 106754-20-5(4,8-Dihydroxycoumarin)
- 54295-01-1(2H-1-Benzopyran-2-one, 4-hydroxy-7-methoxy-8-methyl-)
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